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Compound of Interest

Compound Name: 9-(Methylaminomethyl)anthracene

Cat. No.: B057991

Essential Safety and Handling Guide for 9-
(Methylaminomethyl)anthracene

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of 9-
(Methylaminomethyl)anthracene, a compound identified as a skin, eye, and respiratory
irritant.[1][2][3] Adherence to these procedures is essential to ensure a safe laboratory

environment.

Hazard Summary & Personal Protective Equipment
(PPE)

9-(Methylaminomethyl)anthracene is a solid irritant.[1][2][3] The primary hazards are
associated with inhalation of its dust particles and direct contact with skin and eyes.[1][2]
Appropriate PPE is mandatory to mitigate these risks.
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Hazard Classification

Required Personal Protective Equipment
(PPE)

Skin Irritant[1][2]

Gloves: Chemical-resistant gloves are required.
While nitrile gloves are common in laboratories,
some sources indicate they may offer poor
resistance to amines.[4] Therefore, gloves made
of butyl rubber or neoprene are recommended
for extended contact. For splash protection,
double gloving with nitrile gloves may be
acceptable, but gloves should be changed

immediately upon contamination.

Lab Coat: A standard laboratory coat must be

worn and fully buttoned.

Eye Irritant[1][2]

Eye Protection: Safety glasses with side shields
are the minimum requirement. For procedures
with a higher risk of splashing or dust
generation, chemical safety goggles are

mandatory.

Respiratory Irritant[1][2]

Respiratory Protection: A NIOSH-approved N95
dust mask is required when handling the solid
compound outside of a certified chemical fume

hood to prevent inhalation of dust particles.[1]

Operational Plan: From Receipt to Disposal

A systematic approach to handling 9-(Methylaminomethyl)anthracene is crucial for safety.

The following workflow outlines the key stages of its lifecycle in the laboratory.
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Safe Handling Workflow for 9-(Methylaminomethyl)anthracene
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Caption: Safe Handling Workflow for 9-(Methylaminomethyl)anthracene

Step-by-Step Experimental Protocols

1. Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.
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Store the compound in a cool, dry, well-ventilated area, away from incompatible materials
such as strong oxidizing agents and acids.[1][5]

The storage temperature should be between 2-8°C.

Ensure the container is tightly sealed.

. Preparation and Weighing (Solid Form):

All weighing and preparation of the solid compound should be conducted in a certified
chemical fume hood to minimize inhalation risk.

Wear all required PPE, including an N95 dust mask, safety goggles, and appropriate
chemical-resistant gloves.

Use a disposable weigh boat to handle the solid.

Clean the balance and surrounding area with a damp cloth after weighing to remove any
residual dust. Dispose of the cloth as contaminated waste.

. Handling in Solution:

When preparing solutions, add the solid to the solvent slowly to avoid splashing.

The compound has slight solubility in chloroform and methanol.

All work with solutions should be performed in a chemical fume hood.

Avoid contact with skin and eyes. In case of contact, rinse the affected area immediately with
copious amounts of water for at least 15 minutes.

. Spill Management:

Minor Spill (Solid):

o Alert others in the immediate area.
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o Wearing appropriate PPE, gently cover the spill with a damp paper towel to avoid raising
dust.

o Carefully scoop the material into a labeled container for hazardous waste.
o Clean the spill area with soap and water.

e Minor Spill (Liquid):
o Alert others in the immediate area.

o Wearing appropriate PPE, absorb the spill with an inert absorbent material such as

vermiculite or sand.
o Collect the absorbed material into a labeled container for hazardous waste.
o Clean the spill area with a suitable solvent, followed by soap and water.
e Major Spill:
o Evacuate the area immediately.
o Alert your institution's environmental health and safety (EHS) department.
o Do not attempt to clean up a major spill without proper training and equipment.

Disposal Plan

All waste containing 9-(Methylaminomethyl)anthracene, including empty containers,
contaminated PPE, and spill cleanup materials, must be disposed of as hazardous chemical
waste.
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Waste Type Disposal Procedure

Collect in a clearly labeled, sealed container
Solid Waste designated for solid chemical waste. The label

should include the chemical name.

Collect in a clearly labeled, sealed, and
Liquid Waste compatible waste container. Do not mix with

incompatible waste streams.

Items such as gloves, weigh boats, and paper
Contaminated Materials towels should be placed in a designated

hazardous waste bag or container.

Never dispose of 9-(Methylaminomethyl)anthracene down the drain or in the regular trash.
Always follow your institution's specific guidelines for hazardous waste disposal and contact
your EHS department for any questions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. calpaclab.com [calpaclab.com]

2. pubs.acs.org [pubs.acs.org]

3. 9-(Methylaminomethyl)anthracene | C16H15N | CID 188128 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. 9-(Methylaminomethyl)anthracene (99%) - Amerigo Scientific [amerigoscientific.com]

5. sigmaaldrich.com [sigmaaldrich.com]

To cite this document: BenchChem. [Personal protective equipment for handling 9-
(Methylaminomethyl)anthracene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b057991#personal-protective-equipment-for-handling-
9-methylaminomethyl-anthracene]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b057991?utm_src=pdf-body
https://www.benchchem.com/product/b057991?utm_src=pdf-custom-synthesis
https://www.calpaclab.com/aliphatic-and-aromatic-amines-compatibility/
https://pubs.acs.org/doi/10.1021/acs.chas.3c00073
https://pubchem.ncbi.nlm.nih.gov/compound/9-_Methylaminomethyl_anthracene
https://pubchem.ncbi.nlm.nih.gov/compound/9-_Methylaminomethyl_anthracene
https://www.amerigoscientific.com/9-methylaminomethylanthracene-99-item-116330.html
https://www.sigmaaldrich.com/US/en/sds/sial/46130
https://www.benchchem.com/product/b057991#personal-protective-equipment-for-handling-9-methylaminomethyl-anthracene
https://www.benchchem.com/product/b057991#personal-protective-equipment-for-handling-9-methylaminomethyl-anthracene
https://www.benchchem.com/product/b057991#personal-protective-equipment-for-handling-9-methylaminomethyl-anthracene
https://www.benchchem.com/product/b057991#personal-protective-equipment-for-handling-9-methylaminomethyl-anthracene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057991?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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